(Z)-2-(3-ethyl-2-(ethylimino)-4-oxothiazolidin-5-yl)-N-(4-morpholinophenyl)acetamide

• IUPAC Name: 2-(3-ethyl-2-ethylimino-4-oxo-1,3-thiazolidin-5-yl)-N-(4-morpholin-4-ylphenyl)acetamide
• InChI: InChI=1S/C19H26N4O3S/c1-3-20-19-23(4-2)18(25)16(27-19)13-17(24)21-14-5-7-15(8-6-14)22-9-11-26-12-10-22/h5-8,16H,3-4,9-13H2,1-2H3,(H,21,24)
• InChI Key: YZDJBANDQCLGDG-UHFFFAOYSA-N
• Canonical SMILES: CCN=C1N(C(=O)C(S1)CC(=O)NC2=CC=C(C=C2)N3CCOCC3)CC
• Molecular Formula: C19H26N4O3S
• DSSTOX Substance ID: DTXSID301127139
• Molecular Weight: 390.5 g/mol
• CAS No.: 1164528-71-5

Description

(Z)-2-(3-ethyl-2-(ethylimino)-4-oxothiazolidin-5-yl)-N-(4-morpholinophenyl)acetamide is a useful research compound. Its molecular formula is C19H26N4O3S and its molecular weight is 390.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Analysis

Research on related (oxothiazolidin-2-ylidene)acetamides, such as the study by Aleksei N. Galushchinskiy et al. (2017), focuses on the crystal structures of these compounds, comparing them with related structures. This type of research is fundamental in understanding the molecular configurations and potential chemical properties of compounds, which is crucial for their application in drug design and material science (Galushchinskiy, Slepukhin, & Obydennov, 2017).

Antibacterial and Antimicrobial Applications

Studies on oxazolidinone derivatives, such as those conducted by F. Reck et al. (2005) and Samreen Gul et al. (2017), explore the antimicrobial and antibacterial activities of these compounds. Oxazolidinones, including linezolid, are a new class of antibiotics with a broad spectrum of activity. Research aims to improve their safety profile and antibacterial spectrum, indicating their potential in developing new antibacterial agents with reduced side effects and improved efficacy (Reck, Zhou, Girardot, Kern, Eyermann, Hales, Ramsay, & Gravestock, 2005); (Gul, Aziz‐ur‐Rehman, Abbasi, Khan, Nafeesa, Siddiqa, Akhtar, Shahid, & Subhani, 2017).

Drug Design and Synthesis

The synthesis of novel derivatives and their pharmacological evaluation, as detailed in studies like those by C. T. Nguyen et al. (2019), provides insights into the potential therapeutic applications of related compounds. These studies are crucial for drug discovery, highlighting the process of designing, synthesizing, and evaluating new compounds for their cytotoxic activities against various cancer cell lines, indicating the potential use of such compounds in cancer therapy (Nguyen, Nguyen, Dao, Nguyen, Nguyen, & Nguyen, 2019).